Cas no 91591-61-6 (4-chloro-2,6-dimethylpyridine-3-carbonitrile)
91591-61-6 structure
Product Name:4-chloro-2,6-dimethylpyridine-3-carbonitrile
CAS No:91591-61-6
MF:C8H7ClN2
MW:166.607580423355
CID:1121475
PubChem ID:13688050
Update Time:2025-04-20
4-chloro-2,6-dimethylpyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2,6-dimethyl-3-Pyridinecarbonitrile
- 4-chloro-2,6-dimethylpyridine-3-carbonitrile
- AKOS022637340
- AT34096
- F8881-6852
- 4-CHLORO-2,6-DIMETHYLNICOTINONITRILE
- UDDMFGVPELWNMI-UHFFFAOYSA-N
- EN300-109725
- 91591-61-6
- 4-chloro-3-cyano-2,6-dimethylpyridine
- SCHEMBL9454917
- Z1216824073
-
- Inchi: 1S/C8H7ClN2/c1-5-3-8(9)7(4-10)6(2)11-5/h3H,1-2H3
- InChI Key: UDDMFGVPELWNMI-UHFFFAOYSA-N
- SMILES: ClC1C=C(C)N=C(C)C=1C#N
Computed Properties
- Exact Mass: 166.0297759g/mol
- Monoisotopic Mass: 166.0297759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 36.7Ų
4-chloro-2,6-dimethylpyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C251686-100mg |
4-Chloro-2,6-dimethyl-3-pyridinecarbonitrile |
91591-61-6 | 100mg |
$ 135.00 | 2022-04-01 | ||
| TRC | C251686-500mg |
4-Chloro-2,6-dimethyl-3-pyridinecarbonitrile |
91591-61-6 | 500mg |
$ 550.00 | 2022-04-01 | ||
| TRC | C251686-1g |
4-Chloro-2,6-dimethyl-3-pyridinecarbonitrile |
91591-61-6 | 1g |
$ 840.00 | 2022-04-01 | ||
| Enamine | EN300-109725-0.05g |
4-chloro-2,6-dimethylpyridine-3-carbonitrile |
91591-61-6 | 95.0% | 0.05g |
$732.0 | 2025-02-21 | |
| Enamine | EN300-109725-0.1g |
4-chloro-2,6-dimethylpyridine-3-carbonitrile |
91591-61-6 | 95.0% | 0.1g |
$767.0 | 2025-02-21 | |
| Enamine | EN300-109725-0.25g |
4-chloro-2,6-dimethylpyridine-3-carbonitrile |
91591-61-6 | 95.0% | 0.25g |
$801.0 | 2025-02-21 | |
| Enamine | EN300-109725-0.5g |
4-chloro-2,6-dimethylpyridine-3-carbonitrile |
91591-61-6 | 95.0% | 0.5g |
$836.0 | 2025-02-21 | |
| Enamine | EN300-109725-1.0g |
4-chloro-2,6-dimethylpyridine-3-carbonitrile |
91591-61-6 | 95.0% | 1.0g |
$871.0 | 2025-02-21 | |
| Enamine | EN300-109725-2.5g |
4-chloro-2,6-dimethylpyridine-3-carbonitrile |
91591-61-6 | 95.0% | 2.5g |
$1707.0 | 2025-02-21 | |
| Enamine | EN300-109725-5.0g |
4-chloro-2,6-dimethylpyridine-3-carbonitrile |
91591-61-6 | 95.0% | 5.0g |
$2525.0 | 2025-02-21 |
4-chloro-2,6-dimethylpyridine-3-carbonitrile Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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